TRAF-STOP inhibitor 6877002
TRAF-STOP inhibitor 6877002
CD40-TRAF6 inhibitor is a CD40-TRAF6 interaction inhibitor.
Brand Name:
Vulcanchem
CAS No.:
433249-94-6
VCID:
VC0522998
InChI:
InChI=1S/C17H17NO/c1-13-8-9-14(2)16(12-13)18-11-10-17(19)15-6-4-3-5-7-15/h3-12,18H,1-2H3/b11-10+
SMILES:
CC1=CC(=C(C=C1)C)NC=CC(=O)C2=CC=CC=C2
Molecular Formula:
C17H17NO
Molecular Weight:
251.32 g/mol
TRAF-STOP inhibitor 6877002
CAS No.: 433249-94-6
Inhibitors
VCID: VC0522998
Molecular Formula: C17H17NO
Molecular Weight: 251.32 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 433249-94-6 |
---|---|
Product Name | TRAF-STOP inhibitor 6877002 |
Molecular Formula | C17H17NO |
Molecular Weight | 251.32 g/mol |
IUPAC Name | (E)-3-(2,5-dimethylanilino)-1-phenylprop-2-en-1-one |
Standard InChI | InChI=1S/C17H17NO/c1-13-8-9-14(2)16(12-13)18-11-10-17(19)15-6-4-3-5-7-15/h3-12,18H,1-2H3/b11-10+ |
Standard InChIKey | SARYOFMRLSHZFE-ZHACJKMWSA-N |
Isomeric SMILES | CC1=CC(=C(C=C1)C)N/C=C/C(=O)C2=CC=CC=C2 |
SMILES | CC1=CC(=C(C=C1)C)NC=CC(=O)C2=CC=CC=C2 |
Canonical SMILES | CC1=CC(=C(C=C1)C)NC=CC(=O)C2=CC=CC=C2 |
Appearance | Yellow solid powder |
Description | CD40-TRAF6 inhibitor is a CD40-TRAF6 interaction inhibitor. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | CD40-TRAF6 inhibitor; CD40 TRAF6 inhibitor; TRAF-STOP 6877002; SMI-6877002; CD40-TRAF6 inhibitor 6877002; SMI 6877002; SMI6877002 |
Reference | 1: Steven S, Dib M, Hausding M, Kashani F, Oelze M, Kröller-Schön S, Hanf A, Daub S, Roohani S, Gramlich Y, Lutgens E, Schulz E, Becker C, Lackner KJ, Kleinert H, Knosalla C, Niesler B, Wild PS, Münzel T, Daiber A. CD40L controls obesity-associated vascular inflammation, oxidative stress, and endothelial dysfunction in high fat diet-treated and db/db mice. Cardiovasc Res. 2018 Feb 1;114(2):312-323. doi: 10.1093/cvr/cvx197. PubMed PMID: 29036612. 2: Aarts SABM, Seijkens TTP, Kusters PJH, van der Pol SMA, Zarzycka B, Heijnen PDAM, Beckers L, den Toom M, Gijbels MJJ, Boon L, Weber C, de Vries HE, Nicolaes GAF, Dijkstra CD, Kooij G, Lutgens E. Inhibition of CD40-TRAF6 interactions by the small molecule inhibitor 6877002 reduces neuroinflammation. J Neuroinflammation. 2017 May 12;14(1):105. doi: 10.1186/s12974-017-0875-9. PubMed PMID: 28494768; PubMed Central PMCID: PMC5427621. 3: van den Berg SM, Seijkens TT, Kusters PJ, Zarzycka B, Beckers L, den Toom M, Gijbels MJ, Chatzigeorgiou A, Weber C, de Winther MP, Chavakis T, Nicolaes GA, Lutgens E. Blocking CD40-TRAF6 interactions by small-molecule inhibitor 6860766 ameliorates the complications of diet-induced obesity in mice. Int J Obes (Lond). 2015 May;39(5):782-90. doi: 10.1038/ijo.2014.198. Epub 2014 Nov 13. PubMed PMID: 25394307. 4: Chatzigeorgiou A, Seijkens T, Zarzycka B, Engel D, Poggi M, van den Berg S, van den Berg S, Soehnlein O, Winkels H, Beckers L, Lievens D, Driessen A, Kusters P, Biessen E, Garcia-Martin R, Klotzsche-von Ameln A, Gijbels M, Noelle R, Boon L, Hackeng T, Schulte KM, Xu A, Vriend G, Nabuurs S, Chung KJ, Willems van Dijk K, Rensen PC, Gerdes N, de Winther M, Block NL, Schally AV, Weber C, Bornstein SR, Nicolaes G, Chavakis T, Lutgens E. Blocking CD40-TRAF6 signaling is a therapeutic target in obesity-associated insulin resistance. Proc Natl Acad Sci U S A. 2014 Feb 18;111(7):2686-91. doi: 10.1073/pnas.1400419111. Epub 2014 Feb 3. Erratum in: Proc Natl Acad Sci U S A. 2014 Mar 25;111(12):4644. Schulte, Klaus [corrected to Schulte, Klaus-Martin]. PubMed PMID: 24492375; PubMed Central PMCID: PMC3932883. |
PubChem Compound | 2291556 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume